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Biological Activities & Quantitative Data

Primary Area of

Observed Effect /

Experimental

Key Quantitative

Action Mechanism System Outcomes |/ Potency

Anti-cancer & Inhibits HCC DEN/CCI4-induced I Tumor number & size; 1

Immunomodulation progression via gut-  HCC mouse model liver function; 1 CD8+ T cell
liver axis [1] infiltration

Neuroprotection

Inhibits NF-kB /
CCL2 pathway [1]

BCRP (ABCG2)
transporter inhibition

[2] [3]

Induces
melanogenesis [4]

Multi-target activity
for Alzheimer's [5]

HCC cells
(transcriptome,
molecular docking)

MDCK/Bcrpl cells;
Caco-2 cells

B16F10 melanoma
cells

LPS-induced
memory-impaired

| Phospho-p65; | CCL2
expression

IC50: Potent inhibitor
[citations:9]; 1 intestinal drug
absorption [3]

1 Melanin content; CAMP-
dependent signaling

Predicted targets: GABRAL,
GABRG2, 5-HT2A, 5-HT2C
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Primary Area of
Action

Observed Effect /
Mechanism

Experimental
System

Key Quantitative
Outcomes | Potency

Metabolic & Muscular

Health

Gut Barrier Integrity

[6]

Cholinesterase
inhibition & anti-Af
[6]

Attenuates
sarcopenic obesity

[7]

Anti-obesity & anti-
inflammatory [2]

Enhances intestinal
tight junction [8]

mice; in silico
prediction

In vitro assays

HFD-induced obese
mouse model

HFD-induced obese
mice; in vitro models

Human intestinal
Caco-2 cells

[5]; + BDNF; | AB, IL-1B, IL-
6, TNF-a [5]

AChE/BChE inhibition;
hindered AB aggregation &
fibril destabilization [6]

| Body weight, fat mass; 1
grip strength, endurance; 1
mitochondrial biogenesis
(PGC-10)

| Body weight; | CYP3A
protein levels; anti-
inflammatory effects

t Transepithelial resistance;
| dextran permeability; 1
occludin; | claudin-2

Experimental Protocols for Key Assays

For researchers aiming to replicate or build upon these findings, here are summaries of critical

methodologies used in the cited studies.

In Vitro Anti-cancer and Immunomodulatory Assays

e Cell Viability (MTT Assay):

o Procedure: Seed cells (e.g., HCT-15, A549) in 96-well plates. After adherence, treat with DMF
at varying concentrations (e.g., 0-100 uM) for 24-72 hours. Add MTT reagent and incubate.
Dissolve formed formazan crystals with DMSO and measure absorbance at 570 nm [9].

o Analysis: Calculate IC50 values using non-linear regression.
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¢ Waestern Blot Analysis:

o Procedure: Lyse cells in RIPA buffer. Separate proteins via SDS-PAGE, transfer to PVDF
membrane, and block. Incubate with primary antibodies (e.g., anti-p65, anti-phospho-p65, anti-
CCL2 [1], or anti-PI3K, p-Akt, mTOR [7]) overnight. Incubate with HRP-conjugated secondary
antibody and detect using chemiluminescence [1] [7].

o Key Findings: DMF treatment inhibited NF-kB p65 phosphorylation and downregulated CCL2
in HCC cells [1]. It modulated the PI3K/Akt/mTOR pathway in muscle cells [7].

¢ Flow Cytometry for Immune Cell Profiling:

o Procedure: Prepare single-cell suspension from tumor tissue. Stain cells with fluorescently
labeled antibodies (e.g., anti-CD8a). Analyze stained cells using a flow cytometer [1].

o Key Findings: DMF treatment enhanced the infiltration and immunity of CD8+ T cells in
hepatocellular carcinoma tissue [1].

In Vivo Models for Efficacy Evaluation

¢ Hepatocellular Carcinoma (HCC) Model [1]:

o Induction: Inject male C57BL/6J mice intraperitoneally with DEN (25 mg/kg) on postnatal day
14. From week 4, administer CCl4 (0.5 mL/kg, i.p., diluted in mineral oil) weekly for 12 weeks.

o DMF Treatment: After 2 weeks of DEN initiation, administer DMF (40 or 80 mg/kg/day) via oral
gavage.

o Endpoint Assessments: Count tumor numbers, measure tumor size, analyze serum
biochemical markers (ALT, AST), and perform liver histology (H&E staining).

e Sarcopenic Obesity Model [7]:

o Induction: Feed 4-week-old male C57BL/6J mice a High-Fat Diet (HFD, 60% kcal from fat) for
14 weeks.

o DMF Treatment: After 6 weeks of HFD, administer DMF (25 or 50 mg/kg/day) via oral gavage
for the remaining 8 weeks.

o Endpoint Assessments: Measure body weight, body composition (micro-CT), grip strength,
and running endurance. Analyze tissues via gPCR, Western blot, and histology.

Mechanism of Action and Signaling Pathways
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The following diagram synthesizes the core signaling pathways modulated by DMF across different

biological contexts, as revealed by the cited research:
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This diagram illustrates the multi-target and multi-system nature of DMF's biological activity, underpinning

its potential therapeutic value.

Research Implications and Future Directions
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The body of evidence indicates DMF is a promising multi-target phytochemical. Its ability to simultaneously
modulate the gut-liver axis, immune response, mitochondrial biogenesis, and neural signaling pathways

supports its potential for treating complex diseases like cancer, sarcopenic obesity, and neurodegenerative
disorders [1] [5] [7].

Key future directions include:

¢ Clinical Translation: The current evidence is primarily preclinical. Rigorous human clinical trials are
essential to confirm efficacy and safety [10].

e Drug-Drug Interactions: As a potent inhibitor of BCRP and CYP450 enzymes [2] [3], DMF has a
high potential for herb-drug interactions, requiring careful investigation in a clinical setting.

¢ Formulation Development: Improving the aqueous solubility and bioavailability of DMF is crucial for
its pharmaceutical development [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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